Cas no 2138130-55-7 (4-Methoxy-4-methylazepane-1-carbonyl chloride)

• Product Name: 4-Methoxy-4-methylazepane-1-carbonyl chloride
• CAS No: 2138130-55-7
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 6566918
• PubChem ID: 165788276
• Update Time: 2025-08-05

4-Methoxy-4-methylazepane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-methylazepane-1-carbonyl chloride
• EN300-1155279
• 2138130-55-7
• 4-Methoxy-4-methylazepane-1-carbonyl chloride

• Inchi： 1S/C9H16ClNO2/c1-9(13-2)4-3-6-11(7-5-9)8(10)12/h3-7H2,1-2H3
• InChI Key： GKMMBPACWKENTM-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC(C)(CC1)OC)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-Methoxy-4-methylazepane-1-carbonyl chloride

4-Methoxy-4-methylazepane-1-carbonyl Chloride: A Versatile Building Block in Medicinal Chemistry

4-Methoxy-4-methylazepane-1-carbonyl chloride (CAS No. 2138130-55-7) represents a critical intermediate in the development of novel therapeutic agents. This compound, characterized by its unique azepane ring structure, has garnered significant attention in recent years due to its potential applications in drug discovery and pharmaceutical research. The integration of methoxy and methyl functional groups within the 1-carbonyl chloride framework provides a versatile platform for the synthesis of bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity of 4-Methoxy-4-methylazepane-1-carbonyl chloride in various synthetic pathways. A 2023 study published in Journal of Medicinal Chemistry highlighted its utility as a reactive intermediate in the development of antibacterial agents. The compound's ability to form stable amide bonds under mild conditions makes it particularly valuable in the design of peptide-based therapeutics.

Experimental data from 2024 research conducted at the University of Cambridge demonstrated that 4-Methoxy-4-methylazepane-3-carbonyl chloride (a closely related compound) exhibits exceptional enantioselectivity in enantioselective synthesis processes. This property is crucial for the development of chiral drugs with enhanced therapeutic profiles. The azepane ring system provides a rigid scaffold that can accommodate diverse functional groups, enabling the creation of multi-target drugs.

Current drug discovery initiatives are exploring the biological activity of 4-Methoxy-4-methylazepane-1-carbonyl chloride in inflammatory diseases. A 2023 study published in ACS Chemical Biology reported that derivatives of this compound show promising anti-inflammatory effects by modulating cytokine signaling pathways. The carbonyl chloride functionality allows for facile coupling with biomolecules, facilitating the development of targeted therapies.

The synthetic versatility of 4-Methoxy-4-methylazepane-1-carbonyl chloride has also been leveraged in the creation of prodrugs. A 2024 publication in Organic & Biomolecular Chemistry described its use in the design of prodrug formulations that enhance drug delivery efficiency. The methoxy group contributes to solubility optimization, while the carbonyl chloride moiety enables controlled metabolic activation.

Advances in green chemistry have further expanded the applications of 4-Methoxy-4-methylazepane-1-carbonyl chloride. Recent work in sustainable synthesis has focused on developing atom-efficient processes for its production. A 2023 study in Green Chemistry demonstrated that microwave-assisted synthesis significantly reduces energy consumption while maintaining high yield efficiency. This aligns with the growing emphasis on environmentally friendly pharmaceutical manufacturing.

Continued research innovation is expected to unlock new therapeutic applications for 4-Methoxy-4-methylazepane-1-carbonyl chloride. Its unique chemical structure offers a promising platform for the development of next-generation therapeutics with improved safety profiles and efficacy. As drug discovery methodologies evolve, this compound is likely to play an increasingly important role in the pharmaceutical industry.